Cas no 1708079-34-8 (4-amino-1-(difluoromethyl)pyridin-2-one)

4-Amino-1-(difluoromethyl)pyridin-2-one is a fluorinated pyridinone derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a difluoromethyl group at the 1-position and an amino substituent at the 4-position, offering unique reactivity and stability for further functionalization. The presence of fluorine atoms enhances lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery. This compound is particularly useful in the synthesis of bioactive molecules, where the difluoromethyl group can serve as a bioisostere or influence binding interactions. Its well-defined crystalline form ensures consistent purity and handling properties, facilitating its use in precision synthetic workflows.
4-amino-1-(difluoromethyl)pyridin-2-one structure
1708079-34-8 structure
Product Name:4-amino-1-(difluoromethyl)pyridin-2-one
CAS No:1708079-34-8
MF:C6H6F2N2O
MW:160.121448040009
CID:6021503
PubChem ID:97617924
Update Time:2025-10-16

4-amino-1-(difluoromethyl)pyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-amino-1-(difluoromethyl)pyridin-2-one
    • 4-amino-1-(difluoromethyl)-1,2-dihydropyridin-2-o ne
    • 2(1H)-Pyridinone, 4-amino-1-(difluoromethyl)-
    • 4-Amino-1-(difluoromethyl)pyridin-2(1H)-one
    • 4-amino-1-(difluoromethyl)-1,2-dihydropyridin-2-one
    • 1708079-34-8
    • AT37968
    • EN300-7761828
    • Inchi: 1S/C6H6F2N2O/c7-6(8)10-2-1-4(9)3-5(10)11/h1-3,6H,9H2
    • InChI Key: MLROLQMSAHRFGA-UHFFFAOYSA-N
    • SMILES: C1(=O)N(C(F)F)C=CC(N)=C1

Computed Properties

  • Exact Mass: 160.04481914g/mol
  • Monoisotopic Mass: 160.04481914g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 46.3Ų

Experimental Properties

  • Density: 1.378±0.06 g/cm3(Predicted)
  • Boiling Point: 248.4±40.0 °C(Predicted)
  • pka: 3.07±0.20(Predicted)

4-amino-1-(difluoromethyl)pyridin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7761828-0.05g
4-amino-1-(difluoromethyl)-1,2-dihydropyridin-2-one
1708079-34-8 95.0%
0.05g
$576.0 2025-02-22
Enamine
EN300-7761828-0.1g
4-amino-1-(difluoromethyl)-1,2-dihydropyridin-2-one
1708079-34-8 95.0%
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Enamine
EN300-7761828-0.25g
4-amino-1-(difluoromethyl)-1,2-dihydropyridin-2-one
1708079-34-8 95.0%
0.25g
$1075.0 2025-02-22
Enamine
EN300-7761828-0.5g
4-amino-1-(difluoromethyl)-1,2-dihydropyridin-2-one
1708079-34-8 95.0%
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$1692.0 2025-02-22
Enamine
EN300-7761828-1.0g
4-amino-1-(difluoromethyl)-1,2-dihydropyridin-2-one
1708079-34-8 95.0%
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$2168.0 2025-02-22
Enamine
EN300-7761828-2.5g
4-amino-1-(difluoromethyl)-1,2-dihydropyridin-2-one
1708079-34-8 95.0%
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$4250.0 2025-02-22
Enamine
EN300-7761828-5.0g
4-amino-1-(difluoromethyl)-1,2-dihydropyridin-2-one
1708079-34-8 95.0%
5.0g
$6289.0 2025-02-22
Enamine
EN300-7761828-10.0g
4-amino-1-(difluoromethyl)-1,2-dihydropyridin-2-one
1708079-34-8 95.0%
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Aaron
AR028SZD-50mg
4-amino-1-(difluoromethyl)-1,2-dihydropyridin-2-one
1708079-34-8 95%
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Aaron
AR028SZD-100mg
4-amino-1-(difluoromethyl)-1,2-dihydropyridin-2-one
1708079-34-8 95%
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$1059.00 2025-02-17
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